Cas no 84604-84-2 (4,5-Dibromo-2-(4-nitrophenoxy)phenol)

• Product Name: 4,5-Dibromo-2-(4-nitrophenoxy)phenol
• CAS No: 84604-84-2
• MF: C₁₂H₇Br₂NO₄
• MW: 388.996281862259
• CID: 731699
• PubChem ID: 3020003
• Update Time: 2025-04-19

4,5-Dibromo-2-(4-nitrophenoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-(4-nitrophenoxy)phenol
• NS00038578
• 84604-84-2
• DTXSID10233600
• EINECS 283-368-7

• Inchi： 1S/C12H7Br2NO4/c13-9-5-11(16)12(6-10(9)14)19-8-3-1-7(2-4-8)15(17)18/h1-6,16H
• InChI Key： SOCIRCCLOXVPNG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OC1C=CC(=CC=1)[N+](=O)[O-])O)Br

Computed Properties

• Exact Mass: 388.872136
• Monoisotopic Mass: 386.874183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3
• XLogP3: 4.3

Experimental Properties

• Density: 1.919
• Boiling Point: 420.6°C at 760 mmHg
• Flash Point: 208.2°C
• Refractive Index: 1.679